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Compound of Interest

Compound Name: N-formylvarenicline

Cat. No.: B023991 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides a comprehensive, step-by-step procedure for the

safe disposal of N-formylvarenicline, a metabolite of Varenicline. Adherence to these

protocols is essential for minimizing risks and complying with regulatory standards.

Chemical and Physical Properties
A clear understanding of the chemical and physical properties of N-formylvarenicline is

foundational to its safe handling and disposal.
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Property Value Source

Molecular Formula C₁₄H₁₃N₃O [1][2][3]

Molecular Weight 239.27 g/mol [1][2]

CAS Number 796865-82-2 [1]

Appearance Pale Red to Pink Solid [4][5]

Melting Point 203-205°C [4]

Boiling Point 482.3 ± 45.0 °C (Predicted) [4]

Density 1.399 ± 0.06 g/cm³ (Predicted) [4]

Solubility

Slightly soluble in Chloroform,

Dichloromethane, and

Methanol.

[4][5]

Storage

Keep in a tightly closed

container in a dry, well-

ventilated place, such as a

refrigerator.

[4][5][6][7]

Personal Protective Equipment (PPE) and Handling
Prior to handling N-formylvarenicline, it is imperative to be equipped with the appropriate

personal protective equipment to prevent exposure.

Eye and Face Protection: Wear tightly fitting safety goggles or a face shield.[6][8]

Skin Protection: Chemical-resistant gloves and a lab coat or protective suit are necessary.[7]

[8]

Respiratory Protection: Use a NIOSH-approved respirator, especially in cases of dust

formation or inadequate ventilation.[8]

Ventilation: Always handle N-formylvarenicline in a well-ventilated area, preferably within a

laboratory fume hood.[6][8]
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Emergency First Aid Procedures:

Inhalation: Move the individual to fresh air. If breathing is difficult, seek medical attention.[6]

[8]

Skin Contact: Immediately wash the affected area with soap and plenty of water.[6][8]

Eye Contact: Rinse eyes thoroughly with water for at least 15 minutes and consult a doctor.

[6][8]

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[6][8]

Step-by-Step Disposal Protocol
The disposal of N-formylvarenicline must be conducted in a manner that prevents its release

into the environment. Do not dispose of this compound down the sink or in general waste.[9]

Segregation: Isolate N-formylvarenicline waste from other laboratory waste streams. It

should be treated as hazardous pharmaceutical waste.[9][10]

Containerization:

Solid Waste: Place solid N-formylvarenicline waste and any contaminated materials

(e.g., weighing paper, gloves) into a designated, clearly labeled, and sealable hazardous

waste container.[8][9]

Liquid Waste: For solutions containing N-formylvarenicline, use a dedicated, leak-proof,

and clearly labeled hazardous waste container.[9]

Labeling: The hazardous waste container must be clearly labeled with "Hazardous Waste,"

the full chemical name "N-formylvarenicline," and any associated hazard symbols.[9]

Storage: Store the sealed hazardous waste container in a designated, secure area away

from incompatible materials.[7][9]

Professional Disposal: Arrange for the collection and disposal of the hazardous waste

through a licensed and certified hazardous material disposal company.[6][8][9] This may
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involve chemical incineration with an afterburner and scrubber.[6][8]

Documentation: Maintain a detailed record of the amount of N-formylvarenicline disposed

of, in accordance with institutional and regulatory requirements.[9]

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of N-
formylvarenicline.
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Start: N-formylvarenicline Waste Generated

Step 1: Don Appropriate
Personal Protective Equipment (PPE)

Step 2: Segregate Waste
(Solid vs. Liquid)

Step 3a: Place Solid Waste in
Labeled Hazardous Waste Container

Solid

Step 3b: Place Liquid Waste in
Labeled Hazardous Waste Container

Liquid

Step 4: Store Sealed Container
in Designated Secure Area

Step 5: Contact Licensed
Hazardous Waste Disposal Vendor

Step 6: Document Disposal
(Amount, Date)

End: Waste Disposed

Click to download full resolution via product page

N-formylvarenicline Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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